Cas no 88579-23-1 (1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one)

• Product name: 1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one
• CAS No: 88579-23-1
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• MDL: MFCD09833012
• CID: 709841
• PubChem ID: 11708355

1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-Dimethylthiochroman-6-yl)ethanone
• 6-Acetyl-4,4-dimethylthiochroman
• 1-(4,4-dimethyl-2,3-dihydrothiochromen-6-yl)ethanone
• 1-(4,4-Dimethyl-thiochroman-6-yl)-ethanone
• 6-Acetyl-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran
• Ethanone,1-(3,4-dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)-
• 6-Acetyl-4,4-dimethylthio-chroman
• 4,4-dimethyl-6-acetylthiochroman
• Ethanone, 1-(3,4-dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)-
• benzothiopyran-6-yl)-
• PubChem16385
• C13H16OS
• 4,4Dimethyl-6-ac
• 1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one
• 1-(3,4-Dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)ethanone (ACI)
• 2H-1-Benzothiopyran, ethanone deriv. (ZCI)
• 4,4 Dimethyl-6-acetylthiochroman
• 4,4Dimethyl-6-acetylthiochroman
• 88579-23-1
• CS-13031
• 1-(4,4-DIMETHYL-2,3-DIHYDRO-1-BENZOTHIOPYRAN-6-YL)ETHANONE
• AKOS015841080
• 1-(4,4-dimethylthiochroman-6-yl)ethan-1-one
• 4,4-Dimethyl-6-acetylthiochroman; 6-Acetyl-4,4-dimethylthiochroman; 1-(3,4-dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)ethanone;
• 4.4-Dimethyl-6-acetylthiochroman
• 4,4-dimethyl-6-acetyl-thiochroman
• CS-M1893
• J-518193
• SCHEMBL4542945
• 3,4-dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl methyl ketone
• SCHEMBL3456673
• DTXSID30470934
• MFCD09833012
• DHIVJYNSSSHXRG-UHFFFAOYSA-N

• MDL： MFCD09833012
• Inchi： 1S/C13H16OS/c1-9(14)10-4-5-12-11(8-10)13(2,3)6-7-15-12/h4-5,8H,6-7H2,1-3H3
• InChI Key： DHIVJYNSSSHXRG-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C2C(SCCC2(C)C)=CC=1

Computed Properties

• Exact Mass: 220.09200
• Monoisotopic Mass: 220.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Tautomer Count: 2
• Topological Polar Surface Area: 42.4
• Surface Charge: 0

Experimental Properties

• Boiling Point: 353.8°C at 760 mmHg
• PSA: 42.37000
• LogP: 3.66260

1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes